Cas no 959795-66-5 ((3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone)

(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone structure
959795-66-5 structure
Product Name:(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
CAS No:959795-66-5
MF:C12H16FN3O
MW:237.273345947266
CID:1123248
PubChem ID:39335209
Update Time:2025-04-20

(3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone Chemical and Physical Properties

Names and Identifiers

    • (3-amino-4-fluorophenyl)(4-methyl-1-piperazinyl)-Methanone
    • (3-Amino-4-fluorophenyl)(4-methyl-1-piperazinyl)methanone
    • 959795-66-5
    • SCHEMBL11976982
    • DTXSID101197330
    • AKOS005831369
    • DB-420093
    • Inchi: 1S/C12H16FN3O/c1-15-4-6-16(7-5-15)12(17)9-2-3-10(13)11(14)8-9/h2-3,8H,4-7,14H2,1H3
    • InChI Key: LTRXUBLGNBCWOT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1N)C(N1CCN(C)CC1)=O

Computed Properties

  • Exact Mass: 237.12774030g/mol
  • Monoisotopic Mass: 237.12774030g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 49.6Ų
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent